Anthophyllite
Overview
Description
Anthophyllite is an orthorhombic amphibole mineral, primarily composed of magnesium iron inosilicate hydroxide. It is characterized by its fibrous or lamellar crystal habit and is often found in shades of gray, green, brown, and beige . The name “this compound” is derived from the Latin word “anthophyllum,” meaning clove, which alludes to the common color of the mineral . This mineral is typically formed through the metamorphism of magnesium-rich rocks, such as ultrabasic igneous rocks and impure dolomitic shales .
Preparation Methods
Synthetic Routes and Reaction Conditions: Anthophyllite is formed through the breakdown of talc in ultramafic rocks in the presence of water and carbon dioxide. This prograde metamorphic reaction is favored by the partial pressure of carbon dioxide in aqueous solution . The typical reaction involves the transformation of olivine, tremolite, and talc into this compound under specific temperature and pressure conditions .
Industrial Production Methods: Industrial production of this compound is not common due to its classification as asbestos, which poses significant health risks. Historically, this compound asbestos was mined until the 1970s, but its use has significantly declined due to its carcinogenic properties .
Chemical Reactions Analysis
Types of Reactions: Anthophyllite undergoes several types of reactions, including:
Dehydrogenation and Dehydroxylation: These reactions occur at high temperatures and involve the loss of structural water and hydroxyl groups.
Common Reagents and Conditions:
Water and Carbon Dioxide: Essential for the formation of this compound from talc.
High Temperature: Necessary for dehydrogenation and dehydroxylation reactions.
Major Products:
New Crystalline Phases: Formed as a result of structural changes during thermal decomposition.
Scientific Research Applications
Anthophyllite has several scientific research applications, including:
Geological Studies: Used to understand the metamorphic processes and conditions in magnesium-rich environments.
Material Science: Studied for its thermoelastic properties and high-temperature behavior.
Health and Safety Research: Investigated for its carcinogenic properties and the health risks associated with asbestos exposure.
Mechanism of Action
The mechanism of action of anthophyllite primarily involves its fibrous nature, which poses health risks when inhaled. The fibers can cause lung diseases, including asbestosis, lung cancer, and mesothelioma . The molecular targets include lung tissue, where the fibers can cause inflammation and cellular damage .
Comparison with Similar Compounds
Anthophyllite is similar to other amphibole minerals, such as:
Gedrite: (Magnesium, Iron, Manganese) 2 (Magnesium, Iron, Aluminum) 5 (Silicon, Aluminum) 8 O 22 (OH) 2.
Holmquistite: Lithium 2 (Magnesium, Iron) 3 Aluminum 2 Silicon 8 O 22 (OH) 2.
Cummingtonite: Polymorphic with this compound and shares similar structural properties.
Uniqueness: this compound’s unique fibrous nature and its formation under specific metamorphic conditions distinguish it from other amphiboles. Its health risks as an asbestos mineral also set it apart from non-asbestos amphiboles .
Properties
CAS No. |
17068-78-9 |
|---|---|
Molecular Formula |
C10H24O2Si |
Molecular Weight |
0 |
Origin of Product |
United States |
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